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Compound of Interest

Compound Name: 3,4-Dimethyl-1-pentanol

Cat. No.: B1606748

Note: A specific Safety Data Sheet (SDS) for 3,4-Dimethyl-1-pentanol (CAS No. 6570-87-2) is
not readily available. The following safety and handling recommendations are based on the
available data for its isomers, including 1-pentanol, 3-pentanol, and other dimethyl-pentanol
variants. It is imperative to handle this chemical with the assumption that it shares similar
hazards to its structural counterparts, which include flammability and potential for skin and eye
irritation.

Summary of Chemical Properties and Hazards

The following table summarizes the known physical and chemical properties of 3,4-Dimethyl-1-
pentanol and its isomers. This information is critical for understanding its behavior and
potential hazards in a laboratory setting.
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Property Value

Molecular Formula C7H160

Molecular Weight 116.20 g/mol

Appearance Colorless liquid (presumed)
Odor Characteristic (presumed)

Data not available; isomers boil in the range of

Boiling Point
114-140 °C
) Data not available; isomers are flammable with
Flash Point ) ) )
flashpoints typically in the range of 30-50°C
Solubility Presumed to be slightly soluble in water
Flammable liquid and vapor. Causes skin
irritation. May cause serious eye irritation or
Hazards

damage. May cause respiratory irritation.

Harmful if inhaled.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is the primary defense against exposure. The following PPE
is essential when handling 3,4-Dimethyl-1-pentanol.
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Protection Type Specification

Chemical safety goggles conforming to EU
) Standard EN166 or OSHA 29 CFR 1910.133

Eye and Face Protection . ] ]
are required. A face shield should be worn in

situations with a high risk of splashing.[1]

Chemical-resistant gloves (e.qg., nitrile or
neoprene) must be worn.[1] A flame-retardant
Skin Protection lab coat and closed-toe shoes are mandatory to

protect against skin contact and in case of fire.

[1]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[2]
) ) If ventilation is inadequate or if exposure limits
Respiratory Protection
are exceeded, a NIOSH/MSHA or European
Standard EN 149 approved respirator with an

organic vapor cartridge is necessary.[3]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the safe transfer of 3,4-Dimethyl-1-pentanol from a storage container to
an experimental vessel.

e Pre-Transfer Checklist:
o Verify Ventilation: Ensure the chemical fume hood is functioning correctly.[2]
o Assemble PPE: Don the appropriate PPE as specified in the table above.

o Prepare Workspace: Clear the work area of unnecessary items and potential ignition
sources (e.g., hot plates, open flames).[2]

o Grounding: For transfers from large metal containers, ensure the container is electrically
bonded and grounded to prevent static discharge.

o Spill Kit: Locate and ensure a spill kit for flammable liquids is accessible.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/24-dimethyl-1-pentanol-pid_Rock11398.html
https://www.echemi.com/sds/24-dimethyl-1-pentanol-pid_Rock11398.html
https://www.echemi.com/sds/24-dimethyl-1-pentanol-pid_Rock11398.html
https://www.tcichemicals.com/BE/en/sds/D2387_EU_6N.pdf
https://www.chemos.de/import/data/msds/GB_en/584-02-1-A0025346-GB-en.pdf
https://www.benchchem.com/product/b1606748?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D2387_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2387_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

¢ Measurement and Transfer Procedure:

o Container Inspection: Visually inspect the 3,4-Dimethyl-1-pentanol container for any
signs of damage or leaks.

o Dispensing: Carefully open the container. Use a clean, compatible pipette or graduated
cylinder to measure the desired volume.

o Transfer: Slowly and carefully transfer the measured liquid into the receiving vessel,
avoiding splashes.

o Secure Containers: Immediately and securely close both the primary storage container
and the receiving vessel.

e Post-Transfer:

o Wipe down any minor drips on the exterior of the containers or work surface with a
compatible absorbent material.

o Dispose of the contaminated absorbent material as hazardous waste.
o After removing gloves, wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of 3,4-Dimethyl-1-pentanol and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

+ Waste Segregation:

o Collect all waste containing 3,4-Dimethyl-1-pentanol in a designated, properly labeled
hazardous waste container.[4]

o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) guidelines.

o Container Management:
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o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical

name "3,4-Dimethyl-1-pentanol,” and associated hazard pictograms (e.g., "Flammable,
“Irritant™).[4]

o Storage: Store the waste container in a designated, secure, and well-ventilated satellite
accumulation area. Keep it away from incompatible materials, such as strong oxidizing
agents.[5]

» Final Disposal:

o Licensed Disposal: Arrange for the pickup and disposal of the hazardous waste through
your institution's EHS department or a licensed environmental management company.[2]

o Regulatory Compliance: Ensure all disposal activities adhere to local, state, and federal
regulations for hazardous waste management.

Experimental Workflow and Safety Relationships

The following diagrams illustrate the logical flow for the safe handling and disposal of 3,4-
Dimethyl-1-pentanol.
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Caption: Logical workflow for the safe handling and disposal of 3,4-Dimethyl-1-pentanol.
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Flammable

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1606748?utm_src=pdf-body-img
https://www.benchchem.com/product/b1606748?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/24-dimethyl-1-pentanol-pid_Rock11398.html
https://www.tcichemicals.com/BE/en/sds/D2387_EU_6N.pdf
https://www.chemos.de/import/data/msds/GB_en/584-02-1-A0025346-GB-en.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21217~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2016:09:57~~(+/-
https://www.fishersci.com/store/msds?partNumber=AAL06065&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1606748#personal-protective-equipment-for-handling-3-4-dimethyl-1-pentanol
https://www.benchchem.com/product/b1606748#personal-protective-equipment-for-handling-3-4-dimethyl-1-pentanol
https://www.benchchem.com/product/b1606748#personal-protective-equipment-for-handling-3-4-dimethyl-1-pentanol
https://www.benchchem.com/product/b1606748#personal-protective-equipment-for-handling-3-4-dimethyl-1-pentanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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